Cas no 32516-00-0 (1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro-)
32516-00-0 structure
Product Name:1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro-
CAS No:32516-00-0
MF:C10H16N4O4
MW:256.258441925049
CID:1451838
PubChem ID:785378
Update Time:2025-04-20
1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-acetyl-5-nitro-1,3,7-triazabicyclo[3.3.1]nonan-7-yl)ethanone
- 1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro-
- Oprea1_770795
- DTXSID30354866
- 32516-00-0
- 1-(7-acetyl-5-nitro-1,3,7-triazabicyclo[3.3.1]nonan-3-yl)ethanone
- 3,7-diacetyl-5-nitro-1,3,7-triazabicyclo[3.3.1]nonane
- 1-(7-ACETYL-5-NITRO-1,3,7-TRIAZA-BICYCLO(3.3.1)NON-3-YL)-ETHANONE
- STK015833
- 1,1'-(5-nitro-1,3,7-triazabicyclo[3.3.1]nonane-3,7-diyl)diethanone
- CBDivE_002766
- AKOS003629009
-
- Inchi: 1S/C10H16N4O4/c1-8(15)12-4-10(14(17)18)3-11(6-12)7-13(5-10)9(2)16/h3-7H2,1-2H3
- InChI Key: CFAOURCWQMNISS-UHFFFAOYSA-N
- SMILES: [O-][N+](C12CN(C(C)=O)CN(CN(C(C)=O)C1)C2)=O
Computed Properties
- Exact Mass: 256.11728
- Monoisotopic Mass: 256.11715500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 89.7Ų
Experimental Properties
- PSA: 87
1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro- Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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